Cas no 156865-32-6 ((3-benzyloxycyclobutyl)methanol)

(3-benzyloxycyclobutyl)methanol structure
156865-32-6 structure
Product Name:(3-benzyloxycyclobutyl)methanol
CAS No:156865-32-6
MF:C12H16O2
MW:192.254243850708
MDL:MFCD18910997
CID:2133038
PubChem ID:15221213
Update Time:2025-04-21

(3-benzyloxycyclobutyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (3-(benzyloxy)cyclobutyl)methanol
    • (3-benzyloxycyclobutyl)methanol
    • [trans-3-(Benzyloxy)cyclobutyl]methanol
    • (trans-3-(Benzyloxy)cyclobutyl)methanol
    • 878-175-5
    • EN300-2012780
    • AT38383
    • [3-(benzyloxy)cyclobutyl]methanol
    • CS-0214889
    • AT11874
    • DA-32076
    • MFCD28344050
    • cis-3-(Phenylmethoxy)cyclobutanemethanol
    • 141352-64-9
    • AT38375
    • SCHEMBL8345375
    • 3-(Phenylmethoxy)cyclobutanemethanol
    • (3-phenylmethoxycyclobutyl)methanol
    • trans-3-Benzyloxycyclobutylmethanol
    • [cis-3-(Benzyloxy)cyclobutyl]methanol
    • 156865-32-6
    • (3-Benzyloxy-cyclobutyl)-methanol
    • BS-40815
    • (cis-3-(Benzyloxy)cyclobutyl)methanol
    • GUMINBOCIUCMJL-UHFFFAOYSA-N
    • BS-40811
    • DTXSID501276479
    • SCHEMBL583269
    • 128041-57-6
    • cis-3-Benzyloxycyclobutylmethanol
    • SCHEMBL8348108
    • MDL: MFCD18910997
    • Inchi: 1S/C12H16O2/c13-8-11-6-12(7-11)14-9-10-4-2-1-3-5-10/h1-5,11-13H,6-9H2
    • InChI Key: GUMINBOCIUCMJL-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1CC(CO)C1

Computed Properties

  • Exact Mass: 192.115029749Da
  • Monoisotopic Mass: 192.115029749Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 29.5Ų

(3-benzyloxycyclobutyl)methanol Pricemore >>

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